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Compound Name: Hexamethylindanopyran, (4S,7R)-

Cat. No.: B12760529 Get Quote

(4S,7R)-Hexamethylindanopyran, a principal isomer of the synthetic musk commonly known as

Galaxolide (HHCB), serves as a crucial chemical tracer for anthropogenic contamination in

environmental systems.[1][2][3] Due to its extensive use in a wide array of personal care and

household products like detergents, perfumes, and lotions, HHCB is consistently discharged

into domestic wastewater.[4][5][6] Its high consumption volume, persistence in the

environment, and strong association with human wastewater make it an effective indicator of

wastewater effluent and its impact on aquatic and terrestrial ecosystems.[4][5][7]

Key Applications:
Wastewater Plume Tracking: The presence of HHCB in surface waters, groundwater, and

sediments is a reliable indicator of contamination from treated or untreated wastewater

sources.[6][7]

Assessing Wastewater Treatment Efficacy: While wastewater treatment plants (WWTPs) can

remove a portion of HHCB, it is not completely eliminated.[8][9] Monitoring influent and

effluent concentrations helps assess the removal efficiency of specific treatment processes.

[10]

Source Apportionment: The ratio of HHCB to its primary transformation product, HHCB-

lactone, can be used as a tracer to distinguish between treated and untreated wastewater.

HHCB-lactone is primarily formed during the activated sludge process in WWTPs.[7][8]
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Hydrological Studies: As a persistent and relatively stable molecule in aquatic systems,

HHCB can be used to trace water mass movements and study the fate and transport of

contaminants.

Quantitative Data Summary
The following tables summarize key physicochemical properties and typical environmental

concentrations of HHCB, providing a reference for experimental design and data interpretation.

Table 1: Physicochemical Properties of Hexamethylindanopyran (HHCB)

Property Value Reference

Molecular Formula C₁₈H₂₆O [1][3]

Molecular Weight 258.4 g/mol [1][3]

Water Solubility 1.65 - 1.99 mg/L (at 25°C) [11][12]

Log K_ow_ (Octanol-Water

Partition Coefficient)
5.3 - 5.9 [11][12]

Vapor Pressure 0.073 Pa (at 25°C) [11][12]

| Henry's Law Constant | 36.8 Pa m³/mol (at 25°C) |[12] |

Table 2: Reported Environmental Concentrations of HHCB
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Environmental
Matrix

Concentration
Range

Notes Reference

WWTP Influent 0.40 - 15 µg/L

Concentrations can
be as high as 90
µg/L in highly
urbanized areas.

[8][9]

WWTP Effluent 0.007 - 6.0 µg/L

Removal efficiency

typically ranges from

60% to 90%.

[8][9]

Surface Water 0.00036 - 0.5 µg/L
90th percentile in one

study was 0.5 µg/L.
[11][13]

Sediment 20 - 2620 ng/g

HHCB is lipophilic and

tends to partition to

organic matter in

sediment.

[14]

| Fish Tissue | up to 0.12 mg/kg (fresh weight) | Demonstrates potential for bioaccumulation. |

[11] |

Experimental Protocols
The following protocols provide a generalized workflow for the analysis of HHCB in

environmental water samples. These should be adapted based on available equipment,

specific matrix characteristics, and desired detection limits.

Protocol 1: Aqueous Sample Collection and
Preservation

Collection: Collect water samples in 1-liter amber glass bottles with Teflon-lined caps to

prevent photodegradation and analyte sorption to container walls.

Pre-Rinsing: Rinse each bottle three times with the sample water at the collection site before

taking the final sample.
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Headspace: Fill bottles completely to leave minimal headspace, which reduces the

volatilization of compounds.

Preservation: If immediate extraction is not possible, store samples in the dark at 4°C. The

maximum recommended holding time before extraction is typically 7 days.

Field Blanks: Prepare field blanks by filling a sample bottle with laboratory-grade purified

water at the sampling site to check for contamination during collection and transport.

Protocol 2: Solid-Phase Extraction (SPE) of Water
Samples
This protocol is a common method for extracting and concentrating HHCB from water.[4]

Sample Filtration: Filter water samples through a 0.7 µm glass fiber filter (GF/F) to remove

suspended solids that could clog the SPE cartridge.[15]

Cartridge Selection: Use a 60 mg, 3 cc Oasis HLB cartridge or equivalent polymeric

reversed-phase sorbent.[15]

Cartridge Conditioning: Condition the SPE cartridge by passing 2 mL of methanol, followed

by 2 mL of laboratory-grade purified water through the sorbent. Do not allow the cartridge to

go dry.[15]

Sample Loading: Load 100 mL to 500 mL of the filtered water sample onto the cartridge at a

flow rate of approximately 5-10 mL/min.

Washing: After loading, wash the cartridge with 5 mL of laboratory-grade purified water to

remove interfering polar compounds.

Drying: Dry the cartridge by applying a vacuum or passing nitrogen gas through it for 10-20

minutes to remove residual water.

Elution: Elute the trapped analytes from the cartridge by passing 5-10 mL of a suitable

solvent, such as ethyl acetate or dichloromethane, through the sorbent at a low flow rate (1-2

mL/min).
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Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of

nitrogen gas in a heated water bath (35-40°C). Add an internal standard before the final

volume adjustment for quantification.

Protocol 3: Instrumental Analysis by GC-MS
Gas Chromatography-Mass Spectrometry (GC-MS) is the most common and reliable technique

for the quantification of HHCB.[1]

Instrument Setup:

GC System: Agilent 7890 or equivalent.

Injector: Splitless mode, 280°C.

Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Oven Program: Initial temperature of 60°C, hold for 2 min, ramp to 280°C at 10°C/min,

hold for 10 min.

MS System:

MS Detector: Agilent 5977 or equivalent Mass Selective Detector.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity.

Monitor characteristic ions for HHCB (e.g., m/z 258, 243, 213).

Calibration: Prepare a multi-point calibration curve (e.g., 1, 5, 10, 50, 100, 500 µg/L) from a

certified HHCB standard solution. The correlation coefficient (r²) should be >0.995.[4]

Analysis: Inject 1 µL of the final extract into the GC-MS system. Identify HHCB based on its

retention time and the ratio of quantifier to qualifier ions. Quantify using the calibration curve.
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The following diagrams illustrate the workflow for environmental analysis and the logic behind

using HHCB as a tracer.

Field Operations

Laboratory Analysis

Data Interpretation

1. Sample Collection
(Amber Glass Bottles)

2. Preservation
(Store at 4°C)

Transport

3. Filtration
(0.7 µm GF/F)

To Lab

4. Solid-Phase Extraction (SPE)
(Concentration & Cleanup)

5. Instrumental Analysis
(GC-MS)

6. Data Processing
(Quantification)

7. Risk Assessment &
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Click to download full resolution via product page

Caption: General experimental workflow for HHCB analysis in water samples.
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Caption: Logical relationship of HHCB as a tracer for wastewater contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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